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Introduction

Quinoline Yellow (E104) is a synthetic, water-soluble yellow dye permitted for use as a food
additive in a variety of products, including beverages, confectionery, and cosmetics.[1][2] It is a
mixture of sodium salts of sulfonated 2-(2-quinolyl)-1,3-indandione, primarily consisting of
disulfonates, with smaller amounts of mono- and trisulfonates.[1] Due to potential links to
hyperactivity in children and other sensitivity reactions, the use of Quinoline Yellow is strictly
regulated in many countries, with maximum permitted levels (MPLSs) established for different
food categories.[2][3] Accurate and reliable quantification of E104 in beverages is therefore
crucial for ensuring regulatory compliance, guaranteeing consumer safety, and maintaining
product quality.

This application note provides detailed protocols for the quantification of Quinoline Yellow
(E104) in beverage samples using two common analytical techniques: UV-Vis
Spectrophotometry and High-Performance Liquid Chromatography (HPLC).

Quantitative Data Summary
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The following table summarizes key quantitative parameters for the determination of Quinoline

Yellow (E104) from various reported methods.

. . . Limit of Limit of
Analytical Linearity . L
Detection Quantification Recovery (%)
Method Range (pg/mL)
(LOD) (ug/mL)  (LOQ) (ng/mL)
Second
Derivative Up to 15.0[3][4]
Spectrophotomet  [5]
ry
First and Second
Derivative
Up to 24[6] - - -
Spectrophotomet
ry
HPLC - 0.905 - 2.26 2.743 - 6.85 -

Experimental Protocols
Method 1: UV-Vis Spectrophotometry

This method is based on the direct measurement of the absorbance of Quinoline Yellow at its

wavelength of maximum absorption. The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) recommends a spectrophotometric method for the determination of total coloring

matters in Quinoline Yellow.[7][8]

1. Reagents and Materials

Quinoline Yellow (E104) analytical standard

Aqueous acetic acid solution or Acetate buffer (pH 4.5)[4][7][9]

Deionized water

Volumetric flasks

Pipettes
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UV-Vis Spectrophotometer
Quartz cuvettes (1 cm path length)
. Preparation of Standard Solutions

Stock Standard Solution (e.g., 100 ug/mL): Accurately weigh 10 mg of Quinoline Yellow
analytical standard and dissolve it in a 100 mL volumetric flask with the chosen solvent
(aqueous acetic acid or acetate buffer).

Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 2, 5, 10,
15 pg/mL) by diluting the stock standard solution with the same solvent.[5]

. Sample Preparation

Degassing: For carbonated beverages, degas the sample by sonication or vigorous shaking.
[10][11]

Dilution: Accurately pipette a known volume of the beverage sample into a volumetric flask
and dilute with the solvent to bring the E104 concentration within the linear range of the
calibration curve. A preliminary scan can help determine the appropriate dilution factor.

Filtration: If the sample is turbid, filter it through a 0.45 pm syringe filter to remove any
particulate matter.[4][9]

. Spectrophotometric Analysis

Set the spectrophotometer to scan a wavelength range (e.g., 350-550 nm) to determine the
wavelength of maximum absorbance (Amax) for Quinoline Yellow, which is approximately
411-414 nm.[1][7]

Use the solvent as a blank to zero the instrument.

Measure the absorbance of each working standard solution and the prepared sample
solution at the determined Amax.

Construct a calibration curve by plotting the absorbance of the standard solutions versus
their concentrations.
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o Determine the concentration of E104 in the sample solution from the calibration curve.

» Calculate the concentration of E104 in the original beverage sample, taking into account the
dilution factor.

Experimental Workflow for UV-Vis Spectrophotometry
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Caption: Workflow for E104 quantification by UV-Vis Spectrophotometry.

Method 2: High-Performance Liquid Chromatography
(HPLC)

HPLC offers higher selectivity and sensitivity for the quantification of E104, especially in
complex beverage matrices or for simultaneous analysis of multiple dyes. A common approach
involves reverse-phase chromatography with a C18 column.[12]

1. Reagents and Materials
e Quinoline Yellow (E104) analytical standard

o HPLC-grade acetonitrile[13]
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HPLC-grade water
Ammonium acetate[12]
Acetic acid[11]
Volumetric flasks
Pipettes
HPLC system with a UV-Vis or Diode Array Detector (DAD)
C18 analytical column (e.g., 4.6 mm x 250 mm, 5 um)[12]
Syringe filters (0.45 pum)
. Chromatographic Conditions
Mobile Phase A: 10 mM ammonium acetate in water/acetonitrile (95/5, v/iv)[12]
Mobile Phase B: 10 mM ammonium acetate in water/acetonitrile (15/85, v/v)[12]

Gradient: A suitable gradient can be optimized, for example: 0-5 min (100% A to 75% A), 5-8
min (hold at 75% A), 8-13 min (75% A to 65% A), 13-17 min (hold at 65% A), followed by re-
equilibration.[12]

Flow Rate: 1.0 mL/min[12]
Column Temperature: 40 °C[12][14]
Injection Volume: 10-50 pL[12]

Detection Wavelength: Wavelength of maximum absorbance for E104 (approx. 411-414 nm)
or a broader range if using a DAD.

. Preparation of Standard Solutions

Stock Standard Solution (e.g., 100 ug/mL): Accurately weigh 10 mg of Quinoline Yellow
analytical standard and dissolve it in a 100 mL volumetric flask with the mobile phase A.
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Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 5, 10,
25, 50 pg/mL) by diluting the stock standard solution with mobile phase A.[12]

. Sample Preparation
Degassing: For carbonated beverages, degas the sample using sonication.[11]

Dilution: Dilute the beverage sample with mobile phase A to ensure the E104 concentration
falls within the calibration range.

Filtration: Filter the diluted sample through a 0.45 um syringe filter prior to injection.[12]
. HPLC Analysis

Equilibrate the HPLC system with the initial mobile phase composition.

Inject the standard solutions and the prepared sample solution.

Record the chromatograms and identify the peak corresponding to Quinoline Yellow based
on its retention time compared to the standards.

Construct a calibration curve by plotting the peak area of the standard solutions versus their
concentrations.

Determine the concentration of E104 in the sample solution from the calibration curve.

Calculate the concentration of E104 in the original beverage sample, accounting for the
dilution factor.

Experimental Workflow for HPLC
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Caption: Workflow for E104 quantification by HPLC.

Conclusion

Both UV-Vis Spectrophotometry and HPLC are suitable methods for the quantification of
Quinoline Yellow (E104) in beverages. The choice of method will depend on the specific
requirements of the analysis, such as the complexity of the sample matrix, the need for
simultaneous analysis of other dyes, and the desired level of sensitivity and selectivity. The
protocols provided in this application note offer a detailed framework for the accurate and
reliable determination of E104, supporting quality control and regulatory compliance in the
beverage industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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